Cas no 1216866-96-4 (5-cyano-6-methylpyridine-3-carboxylic acid)

• Product Name: 5-cyano-6-methylpyridine-3-carboxylic acid
• CAS No: 1216866-96-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD11505881
• CID: 3162567
• PubChem ID: 51063800
• Update Time: 2025-07-22

5-cyano-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-6-methylnicotinic acid
• 5-cyano-6-methylpyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-cyano-6-methyl-
• SBB053037
• 5-cyano-6-methylnicotinicacid
• SCHEMBL2227107
• s10273
• AKOS006229683
• EN300-180113
• MFCD11505881
• SB54968
• DB-123960
• 1216866-96-4
• Z1198323359
• TS-02157
• CS-0442500
• 832-489-9
• RYB86696

• MDL： MFCD11505881
• Inchi： 1S/C8H6N2O2/c1-5-6(3-9)2-7(4-10-5)8(11)12/h2,4H,1H3,(H,11,12)
• InChI Key： DIHBEWMXYDGNED-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)C(C#N)=C1)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-cyano-6-methylpyridine-3-carboxylic acid

Introduction to 5-cyano-6-methylpyridine-3-carboxylic acid (CAS No: 1216866-96-4)

5-cyano-6-methylpyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1216866-96-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyridine core substituted with a cyano group at the 5-position and a methyl group at the 6-position, with a carboxylic acid functional group at the 3-position. Its unique structural attributes make it a valuable intermediate in synthesizing various biologically active molecules.

The compound's molecular formula is C₈H₅NO₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the cyano group (-CN) and the carboxylic acid (-COOH) moiety imparts distinct reactivity, making it a versatile building block for further chemical modifications. These functional groups are particularly useful in medicinal chemistry for designing molecules with specific pharmacological properties.

In recent years, 5-cyano-6-methylpyridine-3-carboxylic acid has garnered attention in academic and industrial research due to its potential applications in drug discovery. The pyridine scaffold is ubiquitous in pharmaceuticals, with numerous drugs exhibiting pyridine-based structures demonstrating efficacy in treating various diseases. The cyano group can participate in nucleophilic addition reactions, while the carboxylic acid can form esters or amides, facilitating the synthesis of more complex derivatives.

One of the most compelling aspects of 5-cyano-6-methylpyridine-3-carboxylic acid is its role as a precursor in developing novel therapeutic agents. Researchers have explored its utility in creating molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways. The structural flexibility offered by the pyridine ring allows for modifications that can fine-tune biological activity and selectivity.

Recent studies have highlighted the compound's significance in medicinal chemistry innovation. A notable example involves its use in synthesizing kinase inhibitors, which are critical in targeted cancer therapies. The cyano group at the 5-position can be leveraged to create interactions with biological targets, while the carboxylic acid moiety provides a site for further functionalization. Such properties make 5-cyano-6-methylpyridine-3-carboxylic acid a valuable asset in libraries of compounds screened for drug-like activity.

The agrochemical sector has also explored this compound for developing novel pesticides and herbicides. Pyridine derivatives are known for their efficacy in crop protection due to their ability to interact with biological systems of pests and weeds. By incorporating 5-cyano-6-methylpyridine-3-carboxylic acid into synthetic pathways, chemists can design molecules that offer improved potency and reduced environmental impact compared to traditional agrochemicals.

From a synthetic chemistry perspective, 5-cyano-6-methylpyridine-3-carboxylic acid serves as a versatile intermediate. Its reactivity allows for diverse transformations, including condensation reactions with aldehydes or ketones to form amides or imines, as well as cyclization reactions to construct more complex heterocyclic frameworks. These synthetic possibilities make it an indispensable tool for chemists working on complex molecular architectures.

The compound's physicochemical properties, such as solubility and stability, also contribute to its utility in various applications. For example, its solubility profile can be tailored through derivatization to enhance bioavailability in pharmaceutical formulations. Additionally, its stability under different conditions makes it suitable for industrial-scale synthesis without significant degradation concerns.

In conclusion,5-cyano-6-methylpyridine-3-carboxylic acid (CAS No: 1216866-96-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a cornerstone in synthetic chemistry and drug discovery efforts. As research continues to uncover new therapeutic targets and sustainable agricultural solutions,5-cyano-6-methylpyridine-3-carboxylic acid is poised to remain at the forefront of innovation in these fields.